Cas no 880-38-6 (4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis-)

4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis- structure
880-38-6 structure
Product Name:4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis-
CAS No:880-38-6
MF:C12H17NO
MW:191.269483327866
CID:647727
PubChem ID:12841220
Update Time:2025-04-19

4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis- Chemical and Physical Properties

Names and Identifiers

    • 4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis-
    • (4aR,8aR)-8a-methyl-6-oxo-2,3,4,5,7,8-hexahydro-1H-naphthalene-4a-carbonitrile
    • VDTIJFRUZIAMNB-NEPJUHHUSA-N
    • 880-38-6
    • DTXSID20511209
    • 8a-Methyl-3-oxooctahydro-4a(2H)-naphthalenecarbonitrile #
    • (4aR,8aR)-8a-Methyl-3-oxooctahydronaphthalene-4a(2H)-carbonitrile
    • cis-8a-Methyl-3-oxodecahydro-4a-naphthalenecarbonitrile
    • Inchi: 1S/C12H17NO/c1-11-5-2-3-6-12(11,9-13)8-10(14)4-7-11/h2-8H2,1H3/t11-,12+/m1/s1
    • InChI Key: VDTIJFRUZIAMNB-NEPJUHHUSA-N
    • SMILES: O=C1CC[C@@]2(C)CCCC[C@@]2(C#N)C1

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 2.82968
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